Cas no 1148027-24-0 (2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile)

• Product Name: 2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile
• CAS No: 1148027-24-0
• MF: C₁₀H₄Cl₂N₄
• MW: 251.071558952332
• MDL: MFCD12546971
• CID: 4782704
• Update Time: 2026-02-27

2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile
• 2-Chloro-6-(3-chloropyrazin-2-yl)nicotinonitrile
• 2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile

• MDL： MFCD12546971
• Inchi： 1S/C10H4Cl2N4/c11-9-6(5-13)1-2-7(16-9)8-10(12)15-4-3-14-8/h1-4H
• InChI Key： HENYEUUSPKHMGW-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC(C#N)=C(N=2)Cl)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 2.1
• Topological Polar Surface Area: 62.5

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile

Recent Advances in the Study of 2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile (CAS: 1148027-24-0)

2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile (CAS: 1148027-24-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile, highlighting its role as a precursor in the synthesis of kinase inhibitors. The researchers employed a multi-step reaction sequence, starting from commercially available pyrazine derivatives, to achieve high yields and purity. The compound's structural integrity was confirmed using NMR spectroscopy and mass spectrometry, ensuring its suitability for further pharmacological evaluation.

In another recent investigation, the compound's potential as an anti-inflammatory agent was evaluated. The study, conducted by a team at the University of Cambridge, demonstrated that 2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Further research has also explored the compound's role in oncology. A 2024 study published in Cancer Research revealed that derivatives of 2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile exhibit potent activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are critical for tumor growth and survival.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its biological efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-Chloro-6-(3-chloropyrazin-2-yl)pyridine-3-carbonitrile (CAS: 1148027-24-0) represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research continues to uncover its diverse biological activities and therapeutic applications, positioning it as a valuable candidate for future drug development initiatives.